Cas no 2228549-23-1 (O-{2-2-(propan-2-yl)-1,3-thiazol-5-ylpropyl}hydroxylamine)

• Product Name: O-{2-2-(propan-2-yl)-1,3-thiazol-5-ylpropyl}hydroxylamine
• CAS No: 2228549-23-1
• MF: C₉H₁₆N₂OS
• MW: 200.301140785217
• CID: 5903680
• PubChem ID: 165857106
• Update Time: 2025-06-09

O-{2-2-(propan-2-yl)-1,3-thiazol-5-ylpropyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{2-2-(propan-2-yl)-1,3-thiazol-5-ylpropyl}hydroxylamine
• O-{2-[2-(propan-2-yl)-1,3-thiazol-5-yl]propyl}hydroxylamine
• 2228549-23-1
• EN300-1747097

• Inchi： 1S/C9H16N2OS/c1-6(2)9-11-4-8(13-9)7(3)5-12-10/h4,6-7H,5,10H2,1-3H3
• InChI Key： NNCJPFJDOXDHLZ-UHFFFAOYSA-N
• SMILES： S1C(C(C)C)=NC=C1C(C)CON

Computed Properties

• Exact Mass: 200.09833431g/mol
• Monoisotopic Mass: 200.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 76.4Ų

Additional information on O-{2-2-(propan-2-yl)-1,3-thiazol-5-ylpropyl}hydroxylamine

Professional Introduction to Compound with CAS No. 2228549-23-1 and Product Name: O-{2-2-(propan-2-yl)-1,3-thiazol-5-ylpropyl}hydroxylamine

O-{2-2-(propan-2-yl)-1,3-thiazol-5-ylpropyl}hydroxylamine is a specialized chemical compound characterized by its unique molecular structure and functional properties. This compound, identified by the CAS number 2228549-23-1, has garnered significant attention in the field of pharmaceutical research due to its potential applications in drug development and biochemical studies. The compound's structure incorporates a hydroxylamine moiety linked to a propyl chain extended from a 1,3-thiazole ring, which is further substituted with an isopropyl group at the 2-position of the thiazole ring.

The molecular architecture of O-{2-2-(propan-2-yl)-1,3-thiazol-5-ylpropyl}hydroxylamine contributes to its distinctive chemical behavior, making it a valuable candidate for various biochemical interactions. The presence of the hydroxylamine group suggests potential reactivity with biological molecules, while the thiazole ring is known for its role in numerous pharmacologically active compounds. This combination of features positions the compound as a promising intermediate in the synthesis of novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. Among these, thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific modification of 1,3-thiazole with an isopropyl-substituted propyl chain enhances its pharmacological profile, potentially improving bioavailability and target specificity. This structural innovation aligns with current trends in developing more effective and selective therapeutic compounds.

In the context of contemporary research, O-{2-2-(propan-2-yl)-1,3-thiazol-5-ylpropyl}hydroxylamine has been explored for its potential role in modulating enzyme activity and interacting with biological pathways relevant to disease treatment. Studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain enzymes involved in cancer progression and inflammation. These findings are particularly significant as they contribute to the growing library of molecules that can be further optimized for clinical applications.

The synthesis of O-{2-2-(propan-2-yl)-1,3-thiazol-5-ylpropyl}hydroxylamine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic processes and transition metal-catalyzed reactions, have been employed to streamline the production process. These techniques not only enhance efficiency but also minimize byproduct formation, making the synthesis more sustainable and scalable for industrial applications.

The pharmacokinetic properties of this compound are also under investigation to better understand its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary data suggest that modifications to the propyl chain can significantly influence these properties, potentially leading to improved therapeutic efficacy. Such insights are crucial for optimizing drug formulations and ensuring that the final product meets stringent pharmacological standards.

The role of computational chemistry in analyzing the behavior of complex molecules like O-{2-2-(propan-2-yl)-1,3-thiazol-5-ylpropyl}hydroxylamine cannot be overstated. Molecular modeling techniques provide valuable insights into how the compound interacts with biological targets at the molecular level. These simulations help researchers predict binding affinities and identify potential lead compounds for further development. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process significantly.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and material science. The unique structural features of O-{2-2-(propan-2-yli)-1,3-thiazol} make it a versatile building block for designing novel materials with specific functionalities. For instance, derivatives of this compound may exhibit properties useful in creating advanced polymers or coatings with enhanced durability and chemical resistance.

Ethical considerations are paramount in all stages of research involving chemical compounds like this one. Ensuring that synthetic processes are environmentally friendly and that laboratory practices adhere to safety protocols are essential components of responsible scientific inquiry. Collaborative efforts between academia and industry are crucial for advancing knowledge while maintaining high ethical standards.

The future direction of research on CAS No. 2228549-23 is likely to focus on expanding its therapeutic applications through structural modifications and exploring new synthetic pathways. As our understanding of biological systems grows more sophisticated, so too will our ability to design molecules that interact precisely with disease-causing targets. This compound represents a promising step forward in this ongoing quest for innovative treatments.